Cas no 2877631-51-9 (4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline
• CAS No: 2877631-51-9
• MF: C₁₇H₁₈N₆
• MW: 306.365022182465
• CID: 5327946
• Update Time: 2025-10-30

4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-4-[3-(1,2,4-triazolo[4,3-a]pyridin-3-yl)-1-azetidinyl]quinazoline
• 4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C17H18N6/c1-2-6-14-13(5-1)17(19-11-18-14)22-9-12(10-22)16-21-20-15-7-3-4-8-23(15)16/h3-4,7-8,11-12H,1-2,5-6,9-10H2
• InChI Key： GZFUFGAGCGDRIU-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(N2CC(C3N4C(=NN=3)C=CC=C4)C2)N=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.39±0.20(Predicted)

Additional information on 4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline

Introducing 4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline (CAS No. 2877631-51-9): A Promising Compound in Modern Pharmaceutical Research

4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline, identified by its unique Chemical Abstracts Service number CAS No. 2877631-51-9, represents a fascinating compound in the realm of pharmaceutical chemistry. This molecule has garnered significant attention due to its intricate structural framework and potential applications in drug discovery and development. The compound's structure combines elements of triazole, pyridine, and tetrahydroquinazoline moieties, which are well-documented for their biological activity and pharmacological relevance.

The tetrahydroquinazoline core is a well-known scaffold in medicinal chemistry, often employed in the design of kinase inhibitors and other therapeutic agents. Its ability to modulate enzymatic activity makes it a valuable component in the development of drugs targeting various diseases. In particular, derivatives of tetrahydroquinazoline have shown promise in oncology and inflammatory conditions by interfering with key signaling pathways.

Complementing the tetrahydroquinazoline backbone is the 1,2,4triazolo moiety. Triazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a triazole ring into the molecular structure of this compound enhances its potential bioactivity. Furthermore, the presence of an azetidinyl group introduces an additional layer of complexity, which can influence both the pharmacokinetic and pharmacodynamic properties of the molecule.

The pyridinyl component further enriches the structural diversity of 4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline (CAS No. 2877631-51-9). Pyridine derivatives are ubiquitous in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets. The specific arrangement of these functional groups within the molecule suggests potential interactions with proteins and enzymes involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of complex molecules like this one with greater accuracy. Studies indicate that the combination of these heterocyclic scaffolds may lead to novel mechanisms of action that could overcome existing challenges in drug resistance. For instance, computational simulations suggest that this compound may disrupt protein-protein interactions critical in cancer cell proliferation.

In vitro studies have begun to unravel the biological potential of 4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline (CAS No. 2877631-51-9). Initial experiments have shown promising activity against several target enzymes relevant to inflammatory and neoplastic diseases. The compound's ability to inhibit key enzymes involved in inflammatory pathways has drawn interest from researchers seeking new therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the complex framework. Advanced techniques such as transition-metal-catalyzed coupling reactions have been employed to streamline the process and improve yield. These synthetic methodologies not only highlight the compound's structural complexity but also showcase the capabilities of contemporary chemical synthesis.

The pharmacological profile of 4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline (CAS No. 2877631-51-9) is still under active investigation. Preliminary data suggest that it may exhibit low toxicity profiles while maintaining high efficacy against target diseases. This balance is crucial for developing drugs that can be translated into clinical applications without adverse effects on patients.

Future research directions include exploring analogs derived from this core structure to optimize its pharmacological properties further. By modifying substituents or altering connectivity within the molecule, researchers aim to enhance binding affinity and broaden therapeutic applications. Collaborative efforts between chemists and biologists will be essential in validating these findings through rigorous preclinical studies.

The significance of this compound extends beyond its immediate therapeutic applications; it serves as a valuable tool for understanding drug-receptor interactions at a molecular level. The intricate interplay between structural features and biological activity provides insights into designing future generations of pharmaceutical agents with improved efficacy and selectivity.

In conclusion,4-(3-{1,2,4triazolo4,3-apyridin-3-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline (CAS No. 2877631−51−9) stands as a promising candidate in pharmaceutical research due to its unique structural composition and potential biological activity. Its development underscores the ongoing innovation in medicinal chemistry aimed at addressing complex diseases through targeted molecular interventions.